Cas no 2411202-16-7 (1,2,4-Triazine, 5,6-diethyl-3-(methylsulfinyl)- )

• Product Name: 1,2,4-Triazine, 5,6-diethyl-3-(methylsulfinyl)-
• CAS No: 2411202-16-7
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 5463763
• Update Time: 2025-09-28

1,2,4-Triazine, 5,6-diethyl-3-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 5,6-Diethyl-3-(methylsulfinyl)-1,2,4-triazine (ACI)
• 1,2,4-Triazine, 5,6-diethyl-3-(methylsulfinyl)-

• Inchi： 1S/C8H13N3OS/c1-4-6-7(5-2)10-11-8(9-6)13(3)12/h4-5H2,1-3H3
• InChI Key： NVXQITFVAHJSHS-UHFFFAOYSA-N
• SMILES： O=S(C)C1N=C(CC)C(CC)=NN=1

Additional information on 1,2,4-Triazine, 5,6-diethyl-3-(methylsulfinyl)-

Comprehensive Overview of 1,2,4-Triazine, 5,6-diethyl-3-(methylsulfinyl)- (CAS No. 2411202-16-7)

1,2,4-Triazine, 5,6-diethyl-3-(methylsulfinyl)- (CAS No. 2411202-16-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing 1,2,4-triazine derivative exhibits unique electronic properties due to its methylsulfinyl functional group, making it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutic agents.

The molecular structure of 5,6-diethyl-3-(methylsulfinyl)-1,2,4-triazine features a triazine core with two ethyl groups at positions 5 and 6, and a methylsulfinyl moiety at position 3. This specific substitution pattern contributes to its enhanced solubility compared to simpler triazine derivatives, addressing one of the key challenges in medicinal chemistry. Current studies focus on its hydrogen bonding capacity and molecular interactions, which are crucial for its potential as a kinase inhibitor or antimicrobial agent.

In pharmaceutical applications, CAS 2411202-16-7 has shown promise as a building block for targeted drug delivery systems. Its polar sulfinyl group improves cell membrane permeability while maintaining metabolic stability—a combination highly sought after in modern drug design. Recent publications highlight its utility in developing compounds for neurological disorders and inflammatory conditions, aligning with current healthcare priorities.

The agrochemical industry has explored diethyl-(methylsulfinyl)triazine derivatives as potential eco-friendly pesticides. Its mode of action appears to interfere with essential metabolic pathways in pests while demonstrating favorable environmental degradation profiles. This positions the compound as a candidate for sustainable crop protection solutions, responding to the growing demand for greener agricultural chemicals.

Material scientists have investigated 2411202-16-7 for its semiconductor properties and potential in organic electronics. The conjugated system of the triazine ring combined with the electron-withdrawing sulfinyl group creates interesting charge transport characteristics. These properties make it relevant for developing next-generation OLED materials and molecular sensors, particularly in wearable health monitoring devices.

Synthetic approaches to 5,6-diethyl-3-(methylsulfinyl)-1,2,4-triazine typically involve multi-step procedures starting from readily available triazine precursors. Recent advancements have focused on catalytic oxidation methods to introduce the sulfinyl group more efficiently, reducing the environmental impact of its production. These process improvements address the pharmaceutical industry's need for green chemistry solutions in API manufacturing.

The global market for specialty triazine derivatives like CAS 2411202-16-7 is expanding, driven by increased R&D investment in precision medicine and smart materials. Analytical challenges in characterizing this compound have been overcome through advanced techniques like LC-MS/MS and 2D NMR spectroscopy, enabling better quality control for research applications.

Future research directions for 1,2,4-Triazine, 5,6-diethyl-3-(methylsulfinyl)- include exploring its structure-activity relationships in greater depth and developing more efficient synthetic routes. Its potential as a versatile pharmacophore continues to attract attention from academic and industrial researchers alike, particularly in the context of personalized therapeutics and functional materials development.